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10-Deacetyl-7,10-dimethoxy-Baccatin III-d6 10-Deacetyl-7,10-dimethoxy-Baccatin III-d6 10-Deacetyl-7,10-dimethoxy-Baccatin III-d6 is labelled 10-Deacetyl-7,10-dimethoxy-Baccatin III which is an intermediate used to prepare Cabazitaxel.
Brand Name: Vulcanchem
CAS No.: 1383325-07-2
VCID: VC0126802
InChI: InChI=1S/C31H40O10/c1-16-19(33)14-31(36)26(40-27(35)18-11-9-8-10-12-18)24-29(5,25(34)23(38-7)22(16)28(31,3)4)20(37-6)13-21-30(24,15-39-21)41-17(2)32/h8-12,19-21,23-24,26,33,36H,13-15H2,1-7H3/t19-,20-,21+,23+,24-,26-,29+,30-,31+/m0/s1/i6D3,7D3
SMILES: CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC)C)OC
Molecular Formula: C31H40O10
Molecular Weight: 578.688

10-Deacetyl-7,10-dimethoxy-Baccatin III-d6

CAS No.: 1383325-07-2

Cat. No.: VC0126802

Molecular Formula: C31H40O10

Molecular Weight: 578.688

* For research use only. Not for human or veterinary use.

10-Deacetyl-7,10-dimethoxy-Baccatin III-d6 - 1383325-07-2

Specification

Description 10-Deacetyl-7,10-dimethoxy-Baccatin III-d6 is labelled 10-Deacetyl-7,10-dimethoxy-Baccatin III which is an intermediate used to prepare Cabazitaxel.
CAS No. 1383325-07-2
Molecular Formula C31H40O10
Molecular Weight 578.688
IUPAC Name [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4-acetyloxy-1,15-dihydroxy-10,14,17,17-tetramethyl-11-oxo-9,12-bis(trideuteriomethoxy)-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
Standard InChI InChI=1S/C31H40O10/c1-16-19(33)14-31(36)26(40-27(35)18-11-9-8-10-12-18)24-29(5,25(34)23(38-7)22(16)28(31,3)4)20(37-6)13-21-30(24,15-39-21)41-17(2)32/h8-12,19-21,23-24,26,33,36H,13-15H2,1-7H3/t19-,20-,21+,23+,24-,26-,29+,30-,31+/m0/s1/i6D3,7D3
Standard InChI Key MGJMLMORVVDLIU-LTLZUEMESA-N
SMILES CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC)C)OC

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